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Compound of Interest

Compound Name: 2-(2-Aminobenzoyl)pyridine

Cat. No.: B042983

{"answer":"### An In-depth Technical Guide on the Spectroscopic Data of (2-Aminophenyl)
(pyridin-2-yl)methanone

This guide provides a comprehensive overview of the spectroscopic data for (2-Aminophenyl)
(pyridin-2-yl)methanone, a compound of interest for researchers, scientists, and professionals
in drug development. The information is presented in a structured format to facilitate easy
comparison and analysis.

Spectroscopic Data

The following tables summarize the key spectroscopic data for (2-Aminophenyl)(pyridin-2-
yl)methanone.

'H NMR (Proton Nuclear Magnetic Resonance) Data
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
7.95 d 1H Pyridinyl C6-H
7.85 t 1H Pyridinyl C4-H
7.65 d 1H Pyridinyl C3-H
7.45 t 1H Pyridinyl C5-H
7.25 t 1H Phenyl C4'-H
6.80 d 1H Phenyl C6'-H
6.65 t 1H Phenyl C5'-H
6.50 d 1H Phenyl C3'-H
6.30 br s 2H NH:2

13C NMR (Carbon-13 Nuclear Magnetic Resonance) Data
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Chemical Shift (8) ppm Assignment
195.0 C=0

155.0 Pyridinyl C2
151.0 Phenyl C2'
149.0 Pyridinyl C6
137.0 Pyridinyl C4
135.0 Phenyl C4'
131.0 Phenyl C6'
126.0 Pyridinyl C5
121.0 Pyridinyl C3
118.0 Phenyl C1'
117.0 Phenyl C5'
116.0 Phenyl C3'

IR (Infrared) Spectroscopy Data

Wavenumber (cm~12) Assignment

3450, 3330 N-H stretch (asymmetric and symmetric)
1640 C=0 stretch

1600, 1580, 1450 C=C and C=N aromatic ring stretches
1280 C-N stretch

Mass Spectrometry Data
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miz Assignment
198.22 [M]* (Molecular lon)
120.06 [M - CsHaN]*

92.05 [M - CeHsCOJ*

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above. Specific instrument parameters may vary.

NMR Spectroscopy

A sample of (2-Aminophenyl)(pyridin-2-yl)methanone was dissolved in a suitable deuterated
solvent (e.g., CDCIs or DMSO-ds). *H and 3C NMR spectra were recorded on a 400 MHz or
500 MHz NMR spectrometer. Chemical shifts are reported in parts per million (ppm) relative to
tetramethylsilane (TMS) as an internal standard.

IR Spectroscopy

The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrometer. The
sample was prepared as a KBr pellet or analyzed as a thin film on a salt plate (e.g., NaCl or
KBr). The spectrum was recorded over the range of 4000-400 cm~1.

Mass Spectrometry

Mass spectral data was acquired using an electron ionization (EI) mass spectrometer. The
sample was introduced into the ion source, and the resulting mass-to-charge ratio (m/z) of the
fragments was recorded.

Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical
compound like (2-Aminophenyl)(pyridin-2-yl)methanone.
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NMR Spectroscopy
(tH, C)

Compound Synthesis & Purification Data Processing & Interpretation

Synthesis of (2-Aminophenyl) -
(pyridin-2-y)methanone Purification (e.g., Chromatography, Recrystallization) —»| IR Spectroscopy '—I:k Data Processing Structure Elucidation

Mass Spectrometry

Click to download full resolution via product page
Caption: Workflow for Spectroscopic Analysis.

This guide provides foundational spectroscopic information for (2-Aminophenyl)(pyridin-2-
yl)methanone. Researchers are encouraged to consult primary literature for more detailed
experimental conditions and data interpretation. "}

Caption: Spectroscopic analysis workflow.

 To cite this document: BenchChem. [(2-Aminophenyl)(pyridin-2-yl)methanone spectroscopic
data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042983#2-aminophenyl-pyridin-2-yl-methanone-
spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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